![molecular formula C8H10N2O3 B1458987 3-(Ethylamino)-4-nitrophenol CAS No. 25186-40-7](/img/structure/B1458987.png)
3-(Ethylamino)-4-nitrophenol
Overview
Description
3-(Ethylamino)-p-cresol, a compound with a similar structure, is a chemical compound with the linear formula C2H5NHC6H3(CH3)OH . It has been used in the synthesis of rhodol .
Synthesis Analysis
While specific synthesis methods for 3-(Ethylamino)-4-nitrophenol are not available, similar compounds such as N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides have been synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid .Chemical Reactions Analysis
Amines, like this compound, are chemical bases. They neutralize acids to form salts plus water. These acid-base reactions are exothermic .Physical And Chemical Properties Analysis
3-Ethylamino-p-cresol, a similar compound, is a solid under normal conditions and should be stored under inert gas .Scientific Research Applications
Environmental Biodegradation
- Degradation of Pesticide Breakdown Products : A study by Bhushan et al. (2000) investigates the biodegradation of 3-methyl-4-nitrophenol, a major breakdown product of the pesticide fenitrothion. The research demonstrates the capability of Ralstonia sp. SJ98 in degrading this compound, which is crucial for environmental decontamination and bioremediation (Bhushan et al., 2000).
Industrial Applications and Toxicology
- Toxic Effects in Methanogenic Systems : Research by Mohammad R. Haghighi Podeh et al. (1995) explores the toxic effects of nitrophenols, including 3-nitrophenol, on acetate-utilizing methanogenic systems. This is significant for understanding the environmental impact of nitrophenols in industrial waste (Mohammad R. Haghighi Podeh et al., 1995).
Material Science and Pollution Treatment
Selective Adsorption of Pollutants : Lang et al. (2021) focus on the development of molecularly imprinted polymers (MIPs) for the selective adsorption of 4-nitrophenol, a related compound, highlighting the potential for using similar approaches for 3-(Ethylamino)-4-nitrophenol in pollution treatment (Lang et al., 2021).
Electrochemical Detection and Reduction : Research by Al-Kahtani et al. (2018) and Dighole et al. (2020) discuss the use of gold nanoparticles and bismuth oxide nanoparticles, respectively, for the electrochemical detection and reduction of 4-nitrophenol, demonstrating techniques that could potentially be applied to this compound for environmental monitoring and remediation (Al-Kahtani et al., 2018); (Dighole et al., 2020).
Future Directions
Properties
IUPAC Name |
3-(ethylamino)-4-nitrophenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O3/c1-2-9-7-5-6(11)3-4-8(7)10(12)13/h3-5,9,11H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGHCAGUTKGOOHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=C(C=CC(=C1)O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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